Pentanol

Specification

• Description: 1-Pentanol is a type of alcohol which has been proposed as an alternate for conventional gasoline and diesel fuels.; Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. 1-Pentanol is a linear alcohol and a promising substitute for conventional gasoline and diesel fuels.; 1-Pentanol is a linear alcohol. Pentane, a ″next generation″ alcohol fuel, is a promising substitute of conventional gasoline and diesel fuels. Its combustion characteristics have been investigated. Kinetics of thermal decomposition of its isomeric forms (1-pentanol, 2-methyl-1-butanol, and 3-methyl-1-butanol) have been reported.; EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.; Amyl alcohol has been identified as one of the main volatile components in Macedonian wines and barley cultivars. It is used as a flavor ingredient in chewing gum, candies and baked goods.; 1-Pentanol is a linear alcohol. Pentane, a ″next generation″ alcohol fuel, is a promising substitute for conventional gasoline and diesel fuels. Kinetics of thermal decomposition of its isomeric forms (1-pentanol, 2-methyl-1-butanol, and 3-methyl-1-butanol) have been reported.; 1-Pentanol is a colorless liquid having a pleasant odor, which can be obtained as a product from the process of fractional distillation of mixed alcohols resulting from the chlorination and alkaline hydrolysis of pentane occurs.; , also known as butylcarbinol or 1-pentyl alcohol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. exists in all eukaryotes, ranging from yeast to humans. is also a parent compound for other transformation products, including but not limited to, pentyl butyrate, dipentyl phthalate, and pentyl acetate.; N-pentanol appears as a colorless liquid with a mild to moderately strong odor. Less dense than water. Flash point 91°F. Boiling point 280°F. Vapors heavier than air. Moderately toxic by ingestion. Vapors may irritate skin and eyes. Used as a solvent and to make other chemicals.; Pentan-1-ol is an alkyl alcohol that is pentane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It has been isolated from Melicope ptelefolia. It has a role as a plant metabolite. It is an alkyl alcohol, a primary alcohol and a pentanol.
• CAS No.: 71-41-0
• Molecular Formula: C5H12O; CH3(CH2)3CH2OH; C5H12O
• Molecular Weight: 88.15 g/mol
• IUPAC Name: pentan-1-ol
• Standard InChI: InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3
• Standard InChI Key: AMQJEAYHLZJPGS-UHFFFAOYSA-N
• SMILES: CCCCCO
• Canonical SMILES: CCCCCO
• Boiling Point: 280 °F at 760 mm Hg (NTP, 1992); 137.9 °C; 137.5 °C; 138 °C
• Colorform: Colorless liquid
• Flash Point: 91 °F (NTP, 1992); 91 °F (33 °C) (CLOSED CUP); 43 °C c.c.
• Melting Point: -110 °F (NTP, 1992); -78.9 °C; Mp -79 °; -79 °C; -78.9°C